Cas no 2172059-91-3 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid
• CAS No: 2172059-91-3
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6396067
• PubChem ID: 165815977
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid
• 2172059-91-3
• EN300-1506294
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C26H23FN2O5/c1-15(25(31)32)13-28-24(30)20-11-6-12-22(27)23(20)29-26(33)34-14-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,15,21H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LOBKVFPQPGHSBL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NCC(C(=O)O)C)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172059-91-3)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172059-91-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique functional group structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorinated phenyl moiety. The intricate molecular architecture of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without unwanted side reactions. The presence of the fluorine atom in the phenyl ring adds an additional layer of complexity and functionality, influencing the compound's physicochemical properties and biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug discovery.

Recent studies have highlighted the potential of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising lead for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as a therapeutic agent, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid has also been explored as a tool in chemical biology. Its unique structure allows it to serve as a scaffold for the design of molecular probes that can be used to study protein-protein interactions and other biological processes at the molecular level. This application is particularly relevant in the context of understanding complex signaling pathways and identifying new drug targets.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the Fmoc-protected amino acid derivative, followed by coupling with the fluorinated phenyl formamide moiety. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process and improve scalability.

The physicochemical properties of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's molecular structure and conformational behavior, which are crucial for understanding its biological activity and optimizing its properties for specific applications.

In preclinical studies, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid has demonstrated favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid extend beyond traditional drug discovery. For example, it has been investigated as a component in advanced materials science, where its unique chemical properties make it suitable for use in functional polymers and nanomaterials. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-methylpropanoic acid (CAS No. 2172059-91-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further research and development across multiple fields. As ongoing studies continue to uncover new insights into its biological activity and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.